molecular formula C7H7N3O2 B8727344 Methyl 3-amino-4-cyano-1H-pyrrole-2-carboxylate

Methyl 3-amino-4-cyano-1H-pyrrole-2-carboxylate

Cat. No.: B8727344
M. Wt: 165.15 g/mol
InChI Key: JRNXZLDZWLNPLX-UHFFFAOYSA-N
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Description

Methyl 3-amino-4-cyano-1H-pyrrole-2-carboxylate is a useful research compound. Its molecular formula is C7H7N3O2 and its molecular weight is 165.15 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C7H7N3O2

Molecular Weight

165.15 g/mol

IUPAC Name

methyl 3-amino-4-cyano-1H-pyrrole-2-carboxylate

InChI

InChI=1S/C7H7N3O2/c1-12-7(11)6-5(9)4(2-8)3-10-6/h3,10H,9H2,1H3

InChI Key

JRNXZLDZWLNPLX-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1=C(C(=CN1)C#N)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

After dissolving dimethyl 2-aminomalonate (25.0 g) in methanol (300 mL), a solution of ethoxymethylene-malononitrile (16.6 g) and triethylamine (15.1 g) in methanol (50 mL) was added. The reaction mixture was stirred at room temperature for 18 hours and then cooled to 0° C., and a mixed solution of 28% sodium methoxide/methanol (31.5 g) and methanol (50 mL) was added dropwise thereto over a period of 10 minutes. The reaction mixture was stirred at room temperature for 49 hours and then cooled to 0° C., and acetic acid (10.3 g) was added. The solvent was distilled off under reduced pressure, ethyl acetate (200 mL) and water (200 mL) were added to the residue and extraction was performed with ethyl acetate. A saturated aqueous sodium bicarbonate solution was added to the organic layer until it exhibited a pH of 8, and extraction was performed with ethyl acetate. The organic layer was dried over anhydrous magnesium sulfate, and the solvent was distilled off under reduced pressure. The residue was purified by silica gel column chromatography (hexane/ethyl acetate=1/1) to obtain the title compound (13.7 g, 61%) as a brown solid. The NMR and ESI/MS data for this compound are shown below.
Quantity
25 g
Type
reactant
Reaction Step One
Quantity
300 mL
Type
solvent
Reaction Step One
Quantity
16.6 g
Type
reactant
Reaction Step Two
Quantity
15.1 g
Type
reactant
Reaction Step Two
Quantity
50 mL
Type
solvent
Reaction Step Two
Name
sodium methoxide methanol
Quantity
31.5 g
Type
reactant
Reaction Step Three
Quantity
50 mL
Type
solvent
Reaction Step Three
Quantity
10.3 g
Type
solvent
Reaction Step Four
Yield
61%

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